4-(3-Chloro-5-fluorophenyl)-2-hydroxybenzoic acid, 95%

• IUPAC Name: 4-(3-chloro-5-fluorophenyl)-2-hydroxybenzoic acid
• InChI: InChI=1S/C13H8ClFO3/c14-9-3-8(4-10(15)6-9)7-1-2-11(13(17)18)12(16)5-7/h1-6,16H,(H,17,18)
• InChI Key: VIRXTOSFJVUJKN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=CC(=C2)Cl)F)O)C(=O)O
• Molecular Formula: C13H8ClFO3
• DSSTOX Substance ID: DTXSID80690504
• Molecular Weight: 266.65 g/mol
• CAS RN: 1261976-82-2

Description

4-(3-Chloro-5-fluorophenyl)-2-hydroxybenzoic acid, 95% (4-CFHBA) is a synthetic organic compound with a wide range of applications in the field of scientific research. It is a white crystalline solid with a melting point of 118-119°C. 4-CFHBA is a versatile compound that can be used as a starting material in the synthesis of various compounds, as a reagent in organic and inorganic reactions, and as a catalyst in some reactions. It is also used in the preparation of pharmaceuticals and pesticides.

Mechanism of Action

4-(3-Chloro-5-fluorophenyl)-2-hydroxybenzoic acid, 95% is an organic compound that can be used as a reagent in organic and inorganic reactions. It can act as a catalyst in some reactions, facilitating the conversion of reactants into products. In the presence of a suitable catalyst, 4-(3-Chloro-5-fluorophenyl)-2-hydroxybenzoic acid, 95% can undergo a variety of reactions such as esterification, Friedel-Crafts alkylation, and Diels-Alder reactions.
Biochemical and Physiological Effects
4-(3-Chloro-5-fluorophenyl)-2-hydroxybenzoic acid, 95% is a synthetic organic compound with a wide range of applications in the field of scientific research. It is not known to have any direct biochemical or physiological effects. However, it can be used as a starting material in the synthesis of various compounds, some of which may have biochemical or physiological effects.

Advantages and Limitations for Lab Experiments

4-(3-Chloro-5-fluorophenyl)-2-hydroxybenzoic acid, 95% has several advantages for use in laboratory experiments. It is a white crystalline solid with a melting point of 118-119°C, making it easy to handle and store. It is also relatively stable and can be used as a reagent in organic and inorganic reactions, and as a catalyst in some reactions. Additionally, 4-(3-Chloro-5-fluorophenyl)-2-hydroxybenzoic acid, 95% is widely used in the synthesis of pharmaceuticals and pesticides.
The main limitation of 4-(3-Chloro-5-fluorophenyl)-2-hydroxybenzoic acid, 95% is its relatively high cost. It is also not very soluble in water, which can limit its use in some reactions.

Future Directions

The use of 4-(3-Chloro-5-fluorophenyl)-2-hydroxybenzoic acid, 95% in scientific research is expected to continue to grow in the future. It can be used as a starting material in the synthesis of various compounds, as a reagent in organic and inorganic reactions, and as a catalyst in some reactions. Additionally, it can be used in the synthesis of pharmaceuticals and pesticides.
In the future, 4-(3-Chloro-5-fluorophenyl)-2-hydroxybenzoic acid, 95% could also be used in the synthesis of nanomaterials, such as quantum dots, for use in biomedical applications. It could also be used in the synthesis of new polymers, which could have applications in materials science. Additionally, 4-(3-Chloro-5-fluorophenyl)-2-hydroxybenzoic acid, 95% could be used in the development of new drugs and drug delivery systems.

Synthesis Methods

4-(3-Chloro-5-fluorophenyl)-2-hydroxybenzoic acid, 95% can be synthesized from 4-chloro-5-fluorobenzaldehyde and 2-hydroxybenzoic acid in two steps. In the first step, the aldehyde is reacted with 2-hydroxybenzoic acid in the presence of sodium carbonate to form the ester. In the second step, the ester is heated in the presence of acetic acid to yield 4-(3-Chloro-5-fluorophenyl)-2-hydroxybenzoic acid, 95%.

Scientific Research Applications

4-(3-Chloro-5-fluorophenyl)-2-hydroxybenzoic acid, 95% is widely used in scientific research as a starting material for the synthesis of various compounds. It can also be used as a reagent in organic and inorganic reactions, and as a catalyst in some reactions. It has been used in the synthesis of aryl-substituted pyridines, quinolines, and pyrrolidines. It has also been used in the synthesis of heterocyclic compounds such as indoles, thiophenes, and imidazoles. In addition, 4-(3-Chloro-5-fluorophenyl)-2-hydroxybenzoic acid, 95% has been used in the synthesis of pharmaceuticals and pesticides.